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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of 4-(4-
bromophenoxy)aniline and its derivatives. Due to the limited availability of complete,
published experimental spectra for 4-(4-bromophenoxy)aniline, this guide combines known
physical properties with predictive spectroscopic data based on closely related analogs and
theoretical models. Detailed experimental protocols for the key spectroscopic techniques are
also provided to facilitate the analysis of this class of compounds.

Introduction

4-(4-Bromophenoxy)aniline is a chemical compound with a molecular structure that features
a bromophenoxy group linked to an aniline moiety. This structure is of interest to researchers in
medicinal chemistry and materials science due to its potential applications derived from the
combination of the electron-withdrawing bromo group and the versatile aniline scaffold.
Accurate spectroscopic characterization is crucial for confirming the identity, purity, and
structure of synthesized 4-(4-bromophenoxy)aniline derivatives. This guide covers the
principal spectroscopic techniques used for this purpose: Fourier-Transform Infrared (FT-IR)
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Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry
(MS).

Molecular Structure and Properties

The foundational step in any spectroscopic analysis is understanding the molecule's basic
structure and properties.

Molecular Structure of 4-(4-Bromophenoxy)aniline

Table 1: Physical and Chemical Properties of 4-(4-Bromophenoxy)aniline

Property Value Reference
Molecular Formula C12H10BrNO

Molecular Weight 264.12 g/mol

Melting Point 104-108 °C

Appearance Solid

Spectroscopic Data

The following sections detail the expected spectroscopic data for 4-(4-bromophenoxy)aniline.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule. The
predicted characteristic absorption bands for 4-(4-bromophenoxy)aniline are summarized in
Table 2.

Table 2: Predicted FT-IR Spectral Data for 4-(4-Bromophenoxy)aniline
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Wavenumber (cm~?) Intensity Assignment

N-H stretching (asymmetric

3450-3300 Medium-Strong and symmetric) of the primary
amine
3100-3000 Medium Aromatic C-H stretching
N-H bending (scissoring) of the
1620-1580 Strong ] )
primary amine
1600-1450 Medium-Strong Aromatic C=C stretching
Aryl-O-Aryl asymmetric C-O-C
1250-1200 Strong )
stretching
1100-1000 Medium C-N stretching
para-disubstituted benzene C-
850-800 Strong ]
H out-of-plane bending
600-500 Medium-Strong C-Br stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
a molecule.

The proton NMR spectrum will show distinct signals for the aromatic protons and the amine
protons. The chemical shifts are influenced by the electronic environment of each proton.

Table 3: Predicted *H NMR Spectral Data for 4-(4-Bromophenoxy)aniline (in CDClIs)
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
Protons ortho to the
~7.40 d 2H ]
bromine atom
Protons meta to the
~6.90 d 2H )
bromine atom
Protons ortho to the
~6.85 d 2H )
amine group
Protons meta to the
~6.70 d 2H ]
amine group
~3.70 S 2H -NH: protons

Note: 'd' denotes a doublet and 's' denotes a singlet. The exact chemical shifts and coupling
constants would need to be determined experimentally.

The carbon NMR spectrum provides information on the different carbon environments in the
molecule.

Table 4: Predicted 3C NMR Spectral Data for 4-(4-Bromophenoxy)aniline (in CDCls)

Chemical Shift (6, ppm) Assignment

~ 158 Carbon attached to oxygen (phenoxy ring)
~ 148 Carbon attached to oxygen (aniline ring)
~ 142 Carbon attached to the amino group

~ 132 Carbons ortho to the bromine atom

~ 122 Carbons meta to the bromine atom

~120 Carbons ortho to the amino group

~116 Carbons meta to the amino group

~ 115 Carbon attached to the bromine atom
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule. For 4-(4-bromophenoxy)aniline, the presence of bromine with its two
isotopes (7°Br and 81Br) in nearly equal abundance will result in characteristic isotopic patterns
for bromine-containing fragments.

Table 5: Predicted Mass Spectrometry Data for 4-(4-Bromophenoxy)aniline

mlz lon Notes

Molecular ion peak, showing

the characteristic M/M+2

263/265 [M]+ _ .
isotopic pattern for one
bromine atom.
Protonated molecular ion, also
264/266 [M+H]*+ )
showing the M/M+2 pattern.
Fragment resulting from the
184 [M - Br]* . :
loss of a bromine radical.
157/159 [CeHaBr]* Bromophenyl fragment.
92 [CeHaNH2]* Aniline fragment.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

FT-IR Spectroscopy

e Instrumentation: A Fourier-Transform Infrared (

» To cite this document: BenchChem. [Spectroscopic Analysis of 4-(4-Bromophenoxy)aniline: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269301/docs#spectroscopic-analysis-of-4-4-
bromophenoxy-aniline-a-technical-guide]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1269301/docs?utm_src=pdf-body#spectroscopic-analysis-of-4-4-bromophenoxy-aniline-a-technical-guide
https://www.benchchem.com/product/b1269301/docs?utm_src=pdf-body#spectroscopic-analysis-of-4-4-bromophenoxy-aniline-a-technical-guide
https://www.benchchem.com/product/b1269301/docs#spectroscopic-analysis-of-4-4-bromophenoxy-aniline-a-technical-guide
https://www.benchchem.com/product/b1269301/docs#spectroscopic-analysis-of-4-4-bromophenoxy-aniline-a-technical-guide
https://www.benchchem.com/product/b1269301/docs#spectroscopic-analysis-of-4-4-bromophenoxy-aniline-a-technical-guide
https://www.benchchem.com/product/b1269301/docs#spectroscopic-analysis-of-4-4-bromophenoxy-aniline-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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